Cas no 107600-21-5 (Benzonitrile, 3-[(dimethylamino)methyl]-2-methyl-)

Benzonitrile, 3-[(dimethylamino)methyl]-2-methyl- structure
107600-21-5 structure
Product Name:Benzonitrile, 3-[(dimethylamino)methyl]-2-methyl-
CAS No:107600-21-5
MF:C11H14N2
MW:174.242262363434
CID:1184452
PubChem ID:13774677
Update Time:2025-04-20

Benzonitrile, 3-[(dimethylamino)methyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3-[(dimethylamino)methyl]-2-methyl-
    • 107600-21-5
    • 3-((Dimethylamino)methyl)-2-methylbenzonitrile
    • 3-[(dimethylamino)methyl]-2-methylbenzonitrile
    • Inchi: 1S/C11H14N2/c1-9-10(7-12)5-4-6-11(9)8-13(2)3/h4-6H,8H2,1-3H3
    • InChI Key: SDRZUWNFKYGOJQ-UHFFFAOYSA-N
    • SMILES: N(C)(C)CC1C=CC=C(C#N)C=1C

Computed Properties

  • Exact Mass: 174.11582
  • Monoisotopic Mass: 174.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • PSA: 27.03
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